Cas no 1337880-43-9 (3-Chloroisoquinoline-8-carboxylic acid)
3-Chloroisoquinoline-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-8-isoquinolinecarboxylic Acid
- YOURNEJEXUMGGS-UHFFFAOYSA-
- 3-chlorohexahydroazocin-2(1H)-one
- 3-chloroethynyl-1-methyl-1H-pyrazole
- InChI=1/C6H5ClN2/c1-9-5-3-6(8-9)2-4-7/h3,5H,1H3
- 3-chloroisoquinoline-5-carboxylic acid
- 3-chloroisoquinoline-8-carboxylic acid
- 3-chloroisoquinoline-7-carbonitrile
- CTK2D8503
- 1H-Pyrazole, 3-(chloroethynyl)-1-methyl-
- YOURNEJEXUMGGS-UHFFFAOYSA-; 3-chlorohexahydroazocin-2(1H)-one; 3-chloroethynyl-1-methyl-1H-pyrazole; InChI=1/C6H5ClN2/c1-9-5-3-6(8-9)2-4-7/h3,5H,1H3; 3-chloroisoquinoline-5-carboxylic acid; 3-chloroisoquinoline-8-carboxylic acid; 3-chloroisoquinoline-7-carbonitrile; CTK2D8503; 1H-Pyrazole, 3-(chloroethynyl)-1-methyl-;
- XJSJXZNXEOSEKF-UHFFFAOYSA-N
- SCHEMBL14893936
- 1337880-43-9
- 3-Chloroisoquinoline-8-carboxylic acid
-
- Inchi: 1S/C10H6ClNO2/c11-9-4-6-2-1-3-7(10(13)14)8(6)5-12-9/h1-5H,(H,13,14)
- InChI Key: XJSJXZNXEOSEKF-UHFFFAOYSA-N
- SMILES: ClC1=CC2C=CC=C(C(=O)O)C=2C=N1
Computed Properties
- Exact Mass: 207.0087061g/mol
- Monoisotopic Mass: 207.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2Ų
3-Chloroisoquinoline-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C198320-50mg |
3-Chloroisoquinoline-8-carboxylic acid |
1337880-43-9 | 50mg |
$ 610.00 | 2022-04-01 | ||
| TRC | C198320-100mg |
3-Chloroisoquinoline-8-carboxylic acid |
1337880-43-9 | 100mg |
$ 1015.00 | 2022-04-01 |
3-Chloroisoquinoline-8-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-Chloroisoquinoline-8-carboxylic acid
Research Brief on 3-Chloroisoquinoline-8-carboxylic acid (CAS: 1337880-43-9): Recent Advances and Applications in Chemical Biology and Medicine
3-Chloroisoquinoline-8-carboxylic acid (CAS: 1337880-43-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the chlorinated isoquinoline core and carboxylic acid functionality, make it a valuable scaffold for drug discovery and chemical biology studies.
Recent studies have explored the synthetic routes to 3-Chloroisoquinoline-8-carboxylic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of the process. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound and its derivatives.
In terms of biological activity, 3-Chloroisoquinoline-8-carboxylic acid has demonstrated promising inhibitory effects on several key enzymes involved in inflammatory and oncogenic pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibition of the NLRP3 inflammasome, a key mediator of inflammatory responses. This finding suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and gout. Additionally, preliminary data from in vitro assays indicate that the compound may modulate the activity of certain kinases implicated in cancer progression, though further validation is required.
The compound's utility extends beyond direct therapeutic applications. Researchers have also investigated its role as a building block for the synthesis of more complex molecules. For instance, a 2023 study in Chemical Communications highlighted the use of 3-Chloroisoquinoline-8-carboxylic acid as a precursor for the development of fluorescent probes targeting specific cellular proteins. These probes have proven invaluable in live-cell imaging studies, enabling real-time visualization of protein dynamics and interactions.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to identify more potent derivatives, as well as in vivo studies to assess bioavailability and toxicity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications.
In conclusion, 3-Chloroisoquinoline-8-carboxylic acid (CAS: 1337880-43-9) represents a multifaceted tool in chemical biology and drug discovery. Its diverse applications—from enzyme inhibition to probe development—underscore its importance in advancing both basic and translational research. Continued exploration of this compound and its derivatives is likely to yield significant contributions to the fields of medicinal chemistry and biomedical science.
1337880-43-9 (3-Chloroisoquinoline-8-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)